Cas no 130025-10-4 (2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL)

• Product Name: 2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL
• CAS No: 130025-10-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5582164
• PubChem ID: 54265707
• Update Time: 2025-06-20

2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL
• 2-Benzofuranethanol, β-amino-
• N14712
• 130025-10-4
• SCHEMBL8158780

• Inchi： 1S/C10H11NO2/c11-8(6-12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,12H,6,11H2
• InChI Key： RGPFVVNMRDRSNU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CO)N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 352.2±27.0 °C(Predicted)
• pka: 12.37±0.10(Predicted)

Additional information on 2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL

Professional Introduction to 2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL (CAS No. 130025-10-4)

2-AMINO-2-BENZO[D]FURAN-2-YLETHAN-1-OL, identified by its Chemical Abstracts Service (CAS) number 130025-10-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzo[d]furan derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both amino and hydroxyl functional groups, make it a versatile scaffold for further chemical modifications and drug development.

The benzo[d]furan core is a fused heterocyclic system consisting of a benzene ring and a furan ring, which contributes to the unique electronic and steric properties of the compound. The amino group at the 2-position enhances its reactivity, allowing for various chemical transformations such as acylation, alkylation, and coupling reactions. Additionally, the hydroxyl group at the 1-position provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets. These structural attributes make 2-amino-2-benzo[d]furan-2-yethan-1-ol a promising candidate for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzo[d]furan derivatives due to their reported activities in various biological assays. For instance, studies have demonstrated that certain benzo[d]furan-based compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. The amino-benzo[d]furan scaffold has been investigated for its ability to interact with specific enzymes and receptors involved in disease pathways. Preliminary research suggests that modifications at the 2-position and 3-position of the benzo[d]furan ring can significantly influence its biological activity.

One of the most compelling aspects of 2-amino-2-benzo[d]furan-2-yethan-1-ol is its potential as a precursor for more complex drug candidates. The presence of both an amino group and a hydroxyl group provides multiple sites for derivatization, enabling chemists to tailor the molecule's properties for specific therapeutic needs. For example, incorporating additional functional groups such as carboxylic acids, ethers, or thiols can enhance solubility or improve target binding affinity. This flexibility makes it an attractive building block for medicinal chemists working on developing new treatments for chronic diseases.

The synthesis of 2-amino-2-benzo[d]furan-2-yethan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group interconversions. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the benzo[d]furan core efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of benzo[d]furan derivatives like 2-amino-2-benzo[d]furan-2-yethan-1-ol. Molecular modeling studies have helped researchers predict binding interactions with biological targets such as enzymes and receptors. These insights can guide the design of more potent and selective drug candidates. Additionally, virtual screening techniques have been used to identify potential lead compounds based on their structural similarity to known bioactive molecules.

The pharmacological evaluation of 2-amino-2-benzo[d]furan-2-yethan-1-ol has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Furthermore, animal models have demonstrated its potential in reducing oxidative stress and modulating immune responses. These findings underscore the importance of further investigating this compound for therapeutic applications.

The development of novel pharmaceuticals often requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The unique properties of benzo[d]furan derivatives, including those represented by cas no13002510, continue to inspire new research directions in drug discovery. As our understanding of disease mechanisms evolves, so does the need for innovative molecular tools to address unmet medical needs. The versatility of compounds like amino-benzo[dfuran ethanol makes them valuable assets in the pharmaceutical arsenal.

In conclusion,cas no13002510, specifically referred to as benzodifuran ethanol amine, represents an intriguing chemical entity with significant potential in medicinal chemistry. Its structural features enable diverse modifications, making it a valuable scaffold for developing new therapeutic agents. Ongoing research efforts aim to harness its pharmacological benefits through rigorous synthetic strategies and comprehensive biological evaluations.